6-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl 3-methoxybenzoate

• IUPAC Name: (6-methyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl) 3-methoxybenzoate
• InChI: InChI=1S/C21H18O5/c1-12-18(25-20(22)13-5-3-6-14(11-13)24-2)10-9-16-15-7-4-8-17(15)21(23)26-19(12)16/h3,5-6,9-11H,4,7-8H2,1-2H3
• InChI Key: OXQFGGUKXYXSHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2CCC3)OC(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C21H18O5
• Molecular Weight: 350.4 g/mol

Description

6-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl 3-methoxybenzoate, also known as HU-308, is a synthetic cannabinoid receptor agonist that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

6-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl 3-methoxybenzoate acts as a selective agonist for the cannabinoid receptor type 2 (CB2), which is primarily expressed in immune cells and peripheral tissues. Activation of CB2 receptors by this compound leads to a variety of downstream effects, including inhibition of inflammatory cytokine production, modulation of immune cell function, and reduction of pain sensation.
Biochemical and Physiological Effects:
In addition to its effects on pain, inflammation, and anxiety, this compound has been shown to have a variety of other biochemical and physiological effects. It has been shown to have antioxidant properties, as well as neuroprotective effects in models of neurodegenerative diseases. This compound has also been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl 3-methoxybenzoate in lab experiments is its selectivity for CB2 receptors, which allows for more targeted and specific effects compared to other cannabinoid receptor agonists. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in certain experiments.

Future Directions

There are several potential future directions for research on 6-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl 3-methoxybenzoate. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is its potential use in the treatment of cancer, either as a standalone therapy or in combination with other treatments. Additionally, further research is needed to fully understand the mechanisms underlying this compound's effects on pain, inflammation, and anxiety, as well as its potential side effects and interactions with other drugs.

Scientific Research Applications

6-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl 3-methoxybenzoate has been studied for its potential therapeutic applications in a variety of conditions, including pain, inflammation, anxiety, and addiction. It has been shown to have analgesic effects in animal models of acute and chronic pain, as well as anti-inflammatory effects in models of arthritis and colitis. This compound has also been studied for its anxiolytic and anti-addictive properties, with promising results in preclinical models.